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Compound of Interest

Compound Name: AMG580

Cat. No.: B15578437

Technical Support Center: AMG 580

This technical support center provides researchers, scientists, and drug development
professionals with essential information for the proper handling, storage, and use of AMG 580
in experimental settings.

Frequently Asked Questions (FAQSs)
1. What is AMG 5807
AMG 580 is a synthetic retinoic acid analog. It is a highly selective agonist for nuclear retinoic

acid receptors (RARS), with a particular potency for RARa.[1] Signaling pathways regulated by
retinoic acid are crucial for cell proliferation, differentiation, and apoptosis.[1]

2. What are the primary research applications of AMG 5807

AMG 580 is utilized in research to investigate cellular processes regulated by retinoic acid
signaling.[1] Studies have shown its potential anti-inflammatory effects and its role in regulating
microglial activation, suggesting applications in neurodegenerative disease research.[1]
Additionally, it has been observed to interfere with the life cycle of some viruses by inhibiting
lipid biosynthesis through interaction with sterol regulatory element-binding protein (SREBP).[1]

3. What is the molecular weight and formula of AMG 5807

The molecular weight of AMG 580 is 351.4 g/mol , and its molecular formula is C22H25N0O3.[1]
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4. What is the purity of commercially available AMG 5807

Commercially available AMG 580 typically has a purity of over 98%.[1]

Troubleshooting Guide

Issue

Possible Cause

Recommended Solution

Poor or inconsistent results in

cell-based assays

Improper storage of AMG 580
solution, leading to

degradation.

Once in solution, store at
-20°C and use within 3 months
to prevent loss of potency.
Aliquot the solution to avoid

multiple freeze-thaw cycles.[1]

Incorrect solvent or
concentration used for

reconstitution.

AMG 580 is soluble in DMSO
and ethanol. For a 15 mM
stock solution, reconstitute 5
mg of powder in 0.95 mL of
DMSO.[1] Ensure the final
solvent concentration in your
experimental setup is

compatible with your cells.

Precipitation of the compound

in culture media

The solubility of AMG 580 may
be limited in aqueous

solutions.

Ensure the final concentration
of the solvent (e.g., DMSO) is
low and compatible with your
cell culture. Perform a solubility
test in your specific media if

precipitation is a concern.

Unexpected off-target effects

While selective for RARq, high
concentrations may lead to
interactions with other

receptors or pathways.

Use the lowest effective
concentration of AMG 580.
Titrate the compound to
determine the optimal
concentration for your specific

experiment and cell type.

Experimental Protocols

Reconstitution of Lyophilized Powder
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To prepare a 15 mM stock solution of AMG 580:

o Centrifuge the vial of lyophilized powder briefly to ensure all the powder is at the bottom.

Add 0.95 mL of DMSO to 5 mg of AMG 580 powder.[1]

Vortex gently until the powder is completely dissolved.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C.

Signaling Pathway and Experimental Workflow
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AMG 580 Signaling Pathway
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Caption: AMG 580 binds to RARaq, leading to gene expression changes and cellular effects. It
can also inhibit lipid biosynthesis via SREBP.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b15578437?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

General Experimental Workflow with AMG 580
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Caption: A general workflow for experiments involving AMG 580, from preparation to analysis.

Handling and Storage

Condition Lyophilized Powder In Solution
Storage Temperature -20°C, desiccated[1] -20°C[1]
Stability 24 months[1] Up to 3 months[1]

The substance is not classified

as hazardous according to the

Globally Harmonized System Aliquot to avoid multiple
Handling Precautions (GHS). However, usual freeze-thaw cycles to prevent
precautionary measures for loss of potency.[1]

handling chemicals should be

followed.
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Safety Information:

According to the available Safety Data Sheet, AMG 580 is not classified as a hazardous
substance. No special measures are required for first aid, and it is generally not an irritant.
However, it is recommended to follow standard laboratory safety practices, including wearing
appropriate personal protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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